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An In-Depth Technical Guide to (R)-N-Boc-3-morpholinecarbaldehyde: A Chiral Building
Block for Advanced Drug Discovery

Executive Summary

(R)-N-Boc-3-morpholinecarbaldehyde is a pivotal chiral building block in modern medicinal
chemistry and pharmaceutical development. Its unique structural combination—a
stereochemically defined morpholine scaffold, a reactive aldehyde functional group, and a
stable Boc-protecting group—renders it an invaluable intermediate for the synthesis of
complex, high-value molecules. This guide provides an in-depth analysis of its physicochemical
properties, strategic applications, and the underlying chemical principles that make it a
cornerstone in the development of next-generation therapeutics, particularly kinase inhibitors
and agents active in the central nervous system (CNS).

Core Physicochemical & Structural Properties

(R)-N-Boc-3-morpholinecarbaldehyde, with the IUPAC name tert-butyl (3R)-3-
formylmorpholine-4-carboxylate, is characterized by a precise arrangement of atoms that
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dictates its reactivity and utility. The morpholine ring, a saturated heterocycle containing both
an ether linkage and a secondary amine (protected here as a Boc-carbamate), offers a
favorable combination of polarity and structural rigidity. This often improves the
pharmacokinetic properties of a parent drug molecule, such as solubility and metabolic stability.

[1][°]

The (R)-stereocenter is critical, as biological systems are inherently chiral. The ability to
introduce a specific enantiomer allows for the selective targeting of enzymes or receptors,
minimizing off-target effects and reducing the potential for toxicity associated with an inactive or
detrimental enantiomer. The aldehyde group serves as a versatile chemical handle for a wide
array of synthetic transformations, while the tert-butyloxycarbonyl (Boc) group provides robust
protection for the morpholine nitrogen, which can be selectively removed under specific acidic
conditions.[3]

A summary of its key quantitative data is presented below:

Property Value Source(s)
Molecular Weight 215.25 g/mol [3114]
Molecular Formula C10H17NO4 [31[41[5]
CAS Number 1257850-86-4 [3][5]

tert-butyl (3R)-3-

IUPAC Name formylmorpholine-4- N/A (Standard Nomenclature)
carboxylate

Purity Typically 296% [5]
CC(C)

SMILES (C)OC(=O)N1CCOC[C@@H]1 N/A (Standard Representation)
Cc=0
MOLHQYMJBRBXAN-

InChl Key [5]
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Strategic Importance in Synthesis and Drug
Discovery

The value of (R)-N-Boc-3-morpholinecarbaldehyde lies not just in its structure, but in its
strategic application as a versatile synthetic intermediate.

The Morpholine Scaffold in CNS Drug Design

The morpholine ring is a privileged scaffold in drug discovery, particularly for agents targeting
the central nervous system.[1] Its physicochemical properties—a well-balanced lipophilic-
hydrophilic profile and a flexible chair-like conformation—can enhance a molecule's ability to
cross the blood-brain barrier (BBB).[1][2] The weak basicity of the nitrogen atom and the
presence of the oxygen atom allow for a variety of interactions that can improve solubility and
permeability, critical factors for CNS drug efficacy.[1][2] In drug candidates, the morpholine
moiety can serve three primary roles:

» Enhancing Potency: By directly interacting with the target protein.
¢ Acting as a Scaffold: Correctly orienting other pharmacophoric elements.

e Modulating Pharmacokinetics: Improving absorption, distribution, metabolism, and excretion
(ADME) profiles.[1][2]

The Role of Chirality and the Aldehyde Handle

The defined (R)-configuration makes this compound essential for asymmetric synthesis,
enabling the production of enantiomerically pure drugs.[3] The aldehyde functional group is a
linchpin for building molecular complexity through several key reactions:

e Reductive Amination: A powerful and widely used method to form carbon-nitrogen bonds,
allowing the introduction of diverse amine-containing fragments.

» Nucleophilic Addition: Reactions with Grignard reagents, organolithium compounds, or other
nucleophiles to form secondary alcohols, providing a new stereocenter and further
opportunities for functionalization.
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» Wittig and Related Olefinations: To construct carbon-carbon double bonds, extending the
molecular framework.

The workflow below illustrates the central role of this building block in a synthetic pathway.

Starting Materials
Chiral Precursor
(e.g., (R)-amino acid)
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Multistep Synthesis &
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Click to download full resolution via product page
Caption: Synthetic workflow from a chiral precursor to the target molecule.

Experimental Protocol: Reductive Amination

This protocol provides a representative, self-validating methodology for using (R)-N-Boc-3-
morpholinecarbaldehyde in a reductive amination reaction, a cornerstone transformation in
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drug development. The causality behind each step is explained to ensure reproducibility and
understanding.

Objective: To synthesize a secondary amine by coupling (R)-N-Boc-3-
morpholinecarbaldehyde with a primary amine (R-NH2).

Materials:

¢ (R)-N-Boc-3-morpholinecarbaldehyde (1.0 eq)

e Primary Amine (e.g., benzylamine, 1.1 eq)

e Sodium Triacetoxyborohydride (NaBH(OAc)s, 1.5 eq)
e Dichloromethane (DCM), anhydrous

o Acetic Acid (catalytic, ~0.1 eq)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine

e Anhydrous Magnesium Sulfate (MgSQOa)

e Rotary Evaporator

e Thin Layer Chromatography (TLC) plates (silica gel)
Step-by-Step Methodology:

e Reaction Setup (Inert Atmosphere):

o Action: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or
Argon), add (R)-N-Boc-3-morpholinecarbaldehyde (1.0 eq) and dissolve in anhydrous
DCM.

o Causality: Anhydrous conditions are crucial as the intermediate imine is susceptible to
hydrolysis. An inert atmosphere prevents side reactions with atmospheric oxygen or
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moisture.

e |Imine Formation:

o Action: Add the primary amine (1.1 eq) and a catalytic amount of acetic acid to the
solution. Stir at room temperature for 30-60 minutes.

o Causality: The acid catalyzes the formation of the iminium ion intermediate, which is the
electrophile in the subsequent reduction step. A slight excess of the amine drives the
equilibrium towards imine formation. Progress is monitored by TLC to confirm
consumption of the starting aldehyde.

e Reduction:
o Action: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

o Causality: NaBH(OAC)s is a mild and selective reducing agent, ideal for reducing the
iminium ion in the presence of the Boc-protecting group's ester functionality. Adding it
portion-wise helps control any potential exotherm. The reaction is stirred until TLC
indicates the formation of the product is complete.

e Work-up and Quenching:

o Action: Carefully quench the reaction by adding saturated NaHCOs solution. Transfer the
mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

o Causality: The basic NaHCOs solution neutralizes the acetic acid and quenches any
remaining reducing agent. Extraction isolates the organic product from inorganic salts.

o Purification:

o Action: Combine the organic layers, wash with brine, dry over anhydrous MgSOa, filter,
and concentrate under reduced pressure using a rotary evaporator.

o Causality: The brine wash removes residual water. MgSOa is a drying agent that removes
all traces of water from the organic solvent. Concentration yields the crude product.

¢ Final Purification and Validation:
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o Action: Purify the crude product via flash column chromatography on silica gel.

o Causality: Chromatography separates the desired secondary amine product from
unreacted starting materials and byproducts. The final product's identity and purity should
be confirmed using analytical techniques such as *H NMR, 3C NMR, and mass
spectrometry.

— 6. Extract with DCM —»

Reductive Amination Workflow
1.. Dissolve Aldehyde 2.Add Aming & 3. Mon.itor Imine 4. Aqd NaBﬂ(OAc)s 5. Quench wit.h 7. Dry, Filter & 8. Purify via
in Anhydrous DCM Catalytic Acid Formation (TLC) in Portions NaHCOs Solution Concentrate Chromatography

Click to download full resolution via product page

Caption: Step-by-step workflow for reductive amination.

Conclusion

(R)-N-Boc-3-morpholinecarbaldehyde is more than a simple chemical reagent; it is an
enabling tool for innovation in drug discovery. Its well-defined stereochemistry, versatile
reactivity, and the proven benefits of its morpholine core provide medicinal chemists with a
reliable and powerful building block for constructing novel and effective therapeutics.
Understanding its properties and the logic behind its application is fundamental for researchers
aiming to tackle complex synthetic challenges in the pursuit of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b599224/docs#r-n-boc-3-morpholinecarbaldehyde-molecular-weight
https://www.benchchem.com/product/b599224/docs#r-n-boc-3-morpholinecarbaldehyde-molecular-weight
https://www.benchchem.com/product/b599224?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

